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Compound of Interest

Compound Name: 3-Chlorocatechol

Cat. No.: B1204754

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 3-
Chlorocatechol as a versatile starting material for the generation of diverse and high-value
fine chemicals. The protocols detailed herein are based on established chemical and
biocatalytic transformations and serve as a foundational guide for the synthesis of heterocyclic
compounds and specialty bio-based acids.

Introduction

3-Chlorocatechol (1-Chloro-2,3-dihydroxybenzene) is a substituted catechol that serves as a
valuable building block in organic synthesis. Its chemical reactivity, dictated by the vicinal
hydroxyl groups and the chlorine substituent on the aromatic ring, allows for its participation in
a variety of transformations. It is a key intermediate in the biodegradation of chlorinated
aromatic pollutants and can be leveraged as a precursor for pharmaceuticals, agrochemicals,
and specialty polymers.[1][2] This document outlines its application in the synthesis of
pharmaceutically relevant phenoxazine derivatives and in the biocatalytic production of
substituted muconic acids, a class of valuable polymer precursors.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chlorocatechol is presented in Table 1.
This data is essential for reaction planning, including solvent selection, safety precautions, and
purification strategies.
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Table 1: Physicochemical Properties of 3-Chlorocatechol

Property Value Reference
CAS Number 4018-65-9 [3]
Molecular Formula CeHsCIO2 [3]
Molecular Weight 144.55 g/mol [3]
Appearance White to light orange

solid/crystal
Purity >95%
IUPAC Name 3-chloro-1,2-benzenediol
Storage Ambient Temperature

Application 1: Synthesis of Benzo[a]phenoxazine
Derivatives

Phenoxazines are an important class of N,O-heterocycles that form the core structure of many
dyes and pharmacologically active molecules, exhibiting anticancer, antimalarial, and anti-
inflammatory properties.[4][5] The general synthesis of benzo[a]phenoxazine-5-ones involves
the condensation of an o-aminophenol derivative with a 2,3-dichloro-1,4-naphthoquinone.
While direct use of 3-chlorocatechol is not widely reported, it serves as a crucial conceptual
precursor for chlorinated aminophenols required for these syntheses. The following protocol is
a representative procedure for this class of reactions.

A generalized workflow for the utilization of 3-Chlorocatechol in fine chemical synthesis is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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